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Compound of Interest

Compound Name: Cyclohexyl hexanoate

Cat. No.: B1596534

For researchers, scientists, and drug development professionals, ensuring a safe and efficient
laboratory environment is paramount. This guide provides immediate, essential safety and
logistical information for handling Cyclohexyl hexanoate, including detailed operational and
disposal plans.

Chemical Safety and Physical Properties

Cyclohexyl hexanoate is a liquid ester that is generally not classified as a hazardous
substance. However, it is noted to be air-sensitive, and thermal decomposition can lead to the
release of irritating gases and vapors.[1] Adherence to standard laboratory safety protocols is
essential to minimize risks.

Property Value Source
Molecular Formula C12H2202 [1]
CAS Number 6243-10-3 [1]
Physical State Liquid [1]
Appearance No information available [1]
Odor No information available [1]
Flash Point 95.56 °C (204.00 °F) [2]
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Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Cyclohexyl hexanoate.
1. Pre-Operational Checks:

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[3]

o Personal Protective Equipment (PPE) Inspection: Before handling, inspect all PPE for
integrity. This includes:

o Eye Protection: Chemical splash goggles or safety glasses with side-shields.[4]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile, Neoprene).
Gloves must be inspected prior to use.[5]

o Body Protection: A lab coat or other protective clothing is recommended to prevent skin
exposure.[4][6]

» Emergency Equipment: Confirm the location and functionality of the nearest eyewash station
and safety shower.[3]

» Spill Kit: Have a spill kit readily available that is appropriate for non-polar organic liquids.
2. Handling Procedure:

o Container Handling: Keep the container of Cyclohexyl hexanoate tightly closed when not in
use. Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

[3]

e Dispensing: When transferring or dispensing the liquid, do so carefully to avoid splashes and
the generation of aerosols.

o Air-Sensitive Precaution: As the substance is air-sensitive, consider using an inert
atmosphere (e.g., nitrogen or argon) for prolonged storage or for reactions where
atmospheric exposure could affect the material's integrity.[6]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1596534?utm_src=pdf-body
https://msjc-keenan.safeschoolssds.com/document/repo/71385f52-b85b-11da-bc22-f8c243af2369
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=14870
https://www.chemicalbook.com/msds/hexyl-hexanoate.pdf
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=14870
https://www.fishersci.com/store/msds?partNumber=AAB2154722&productDescription=CYCLOHEXYL+HEXANOATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://msjc-keenan.safeschoolssds.com/document/repo/71385f52-b85b-11da-bc22-f8c243af2369
https://www.benchchem.com/product/b1596534?utm_src=pdf-body
https://msjc-keenan.safeschoolssds.com/document/repo/71385f52-b85b-11da-bc22-f8c243af2369
https://www.fishersci.com/store/msds?partNumber=AAB2154722&productDescription=CYCLOHEXYL+HEXANOATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Avoid Incompatibilities: Keep away from strong oxidizing agents.[7]

3. Post-Handling:

Decontamination: After handling, wash hands thoroughly with soap and water.[4]

PPE Removal: Remove gloves and other PPE carefully to avoid skin contamination.

Storage: Ensure the container is tightly sealed and returned to its designated storage
location.

Emergency First Aid Measures
In the event of exposure, follow these first aid protocols:

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing. If symptoms occur, seek medical attention.[1]

 Inhalation: Move the exposed individual to fresh air. If symptoms occur, get medical
attention.[1]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[1]

Disposal Plan

Proper disposal of Cyclohexyl hexanoate is crucial to prevent environmental contamination
and ensure regulatory compliance.

1. Waste ldentification and Collection:

¢ Collect waste Cyclohexyl hexanoate and any contaminated materials (e.g., absorbent
pads, gloves) in a designated, properly labeled, and sealed container.

¢ Do not mix with other waste streams unless compatible.
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2. Waste Disposal:

o Dispose of the chemical waste in accordance with all applicable local, regional, and national
regulations.[8]

» Waste codes should be assigned by the user based on the specific application for which the
product was used.[1]

« Handle uncleaned, empty containers as you would the product itself. Do not reuse empty
containers.[1]

Workflow for Safe Handling of Cyclohexyl
Hexanoate
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Caption: Workflow for the safe handling of Cyclohexyl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to Handling Cyclohexyl Hexanoate in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596534#personal-protective-equipment-for-
handling-cyclohexyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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